Benzyl(methoxy)dimethylsilane
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Overview
Description
Benzyl(methoxy)dimethylsilane is a chemical compound with the molecular formula C10H16OSi . It has an average mass of 180.319 Da and a monoisotopic mass of 180.097046 Da . This compound is not intended for human or veterinary use and is primarily used for research.
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, similar compounds such as benzyl alcohols have been studied extensively. For instance, benzyl alcohols can undergo oxidation over a Pd/Al2O3 catalyst . They can also be synthesized through various methods including the hydrogenation of benzaldehyde over noble metal catalysts .Scientific Research Applications
Synthesis of meta-Olefinated Toluene, Benzaldehyde and Benzyl Alcohols
Benzyl(methoxy)dimethylsilane is used in the synthesis of meta-olefinated toluene, benzaldehyde, and benzyl alcohols . This process involves sequential meta-C–H functionalization by performing selective mono-olefination and bis-olefination with late-stage modification of the C–Si as well as Si–O bonds . The temporary silyl connection is advantageous due to its easy installation, easy removal, and wide synthetic diversification .
Development of Novel N-Substituted Benzimidazole Carboxamides
This compound is used in the design, synthesis, and biological activity of novel N-substituted benzimidazole carboxamides . These carboxamides are designed to investigate the influence of the number of methoxy and/or hydroxy groups, the type of substituent placed on the N atom of the benzimidazole core, and the type of substituent placed on the benzimidazole core on biological activity .
Catalytic Oxidation of Methoxy Substituted Benzyl Alcohols
This compound is used as a model molecule in the study of the catalytic oxidation of methoxy-substituted benzyl alcohols . This research is important for understanding the conversion and catalytic valorization of lignin-derived alcohols .
Mechanism of Action
Mode of Action
It’s worth noting that compounds with similar structures have been found to interact with their targets through various mechanisms .
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways .
Pharmacokinetics
The pharmacokinetics of similar compounds suggest that these properties can vary widely depending on the specific structure of the compound .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular level .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Benzyl(methoxy)dimethylsilane. Factors such as temperature, pH, and the presence of other compounds can affect the stability and efficacy of the compound .
properties
IUPAC Name |
benzyl-methoxy-dimethylsilane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16OSi/c1-11-12(2,3)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIQWLKKNIDPHPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[Si](C)(C)CC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16OSi |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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